Cas no 88450-81-1 (Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-)
88450-81-1 structure
Product Name:Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-
CAS No:88450-81-1
MF:C27H32N2O
MW:400.555787086487
CID:632405
PubChem ID:20445256
Update Time:2025-04-19
Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-
- 1-benzyl-1-butyl-3-phenyl-3-(4-propan-2-ylphenyl)urea
- 88450-81-1
- N-Benzyl-N-butyl-N'-phenyl-N'-[4-(propan-2-yl)phenyl]urea
- DTXSID80607258
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- Inchi: 1S/C27H32N2O/c1-4-5-20-28(21-23-12-8-6-9-13-23)27(30)29(25-14-10-7-11-15-25)26-18-16-24(17-19-26)22(2)3/h6-19,22H,4-5,20-21H2,1-3H3
- InChI Key: MQUQKNQVMWJDGB-UHFFFAOYSA-N
- SMILES: O=C(N(C1C=CC=CC=1)C1C=CC(=CC=1)C(C)C)N(CC1C=CC=CC=1)CCCC
Computed Properties
- Exact Mass: 400.251463648g/mol
- Monoisotopic Mass: 400.251463648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 23.6Ų
Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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